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Compound of Interest

Compound Name: Lithium tert-butoxide

Cat. No.: B106776

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of lithium
tert-butoxide powder, a critical reagent in organic synthesis and pharmaceutical development.
The information is presented to be a valuable resource for laboratory work, process
development, and safety considerations.

General Characteristics

Lithium tert-butoxide, with the chemical formula C4HsLIO, is an organolithium compound that
presents as a white to off-white powder.[1] It is a strong, non-nucleophilic base widely
employed in a variety of organic reactions, including deprotonation, elimination, and catalysis.
[2][3] Due to its highly reactive nature, it is sensitive to moisture and air, necessitating handling
under inert atmospheric conditions.[4]

Quantitative Physical Properties

The following tables summarize the key physical properties of lithium tert-butoxide powder,
compiled from various sources. Discrepancies in reported values can be attributed to
differences in measurement techniques and sample purity.

Table 1: General Physical Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b106776?utm_src=pdf-interest
https://www.benchchem.com/product/b106776?utm_src=pdf-body
https://www.benchchem.com/product/b106776?utm_src=pdf-body
https://www.benchchem.com/product/b106776?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lithium_tert-butoxide
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2663618.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2663618.htm
https://www.fishersci.com/shop/products/lithium-tert-butoxide-99-thermo-scientific-1/AA4636630
https://www.benchchem.com/product/b106776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source(s)

Molecular Formula CaHoLiO [2]

Molar Mass 80.05 g/mol [3]

Appearance White to off-white powder [1]

Odor Odorless [4]

Table 2: Thermal Properties
Property Value Conditions Source(s)
. . ~283 °C N

Melting Point Not specified [3]1[5]
(decomposes)

~150 °C N

. Not specified [4]

(decomposition)

Boiling Point 68-70 °C Not specified [2]
at 0.1333 hPa

110 °C ] [6][7]
(sublimes)
Sublimes without

Sublimation decomposition at 110 Vacuum [2][3]
°C in vacuum

Table 3: Density and Solubility
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Property Value Temperature Source(s)
Density 0.89 g/cm?3 20 °C [2][3]
0.918 g/cm?3 -~

Not specified [1]
(hexamer)

~0.5 g/cm3 (Bulk

Density) 20°c ]

Solubility in Hexane 16% (w/w) Not specified [2][3]
Solubility in THF 23% (w/w) 20 °C [5]
Solubility in Toluene 5% (w/w) 20 °C [5]
Water Solubility Reacts violently Not applicable [2]

Structural and Spectroscopic Data
Crystal Structure

Lithium tert-butoxide is known to form aggregates in both the solid state and in solution. X-
ray crystallography studies have revealed the existence of a hexameric form.[1][8]

The crystal structure of the hexameric form of lithium tert-butoxide has been determined to
be monoclinic, belonging to the space group C2/m.[8] The unit cell parameters are reported as
a=2953.5pm, b=1752.1 pm, and ¢ = 1008.9 pm, with a 3 angle of 92.95°.[8] The structure
exhibits disorder in the positions of the lithium atoms, with Li-O bond lengths ranging from
186.1 to 198.4 pm.[8]

Spectroscopic Properties

H NMR Spectroscopy: The proton NMR spectrum of lithium tert-butoxide in a suitable
deuterated solvent is expected to show a single peak corresponding to the nine equivalent
protons of the tert-butyl group.

FT-IR Spectroscopy: The infrared spectrum of lithium tert-butoxide displays characteristic
absorptions corresponding to the C-H and C-O stretching and bending vibrations of the tert-
butoxide group.
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Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of
key physical properties of lithium tert-butoxide, with specific considerations for its air- and
moisture-sensitive nature.

Synthesis of Lithium tert-butoxide

Lithium tert-butoxide can be synthesized in the laboratory via the reaction of tert-butanol with
n-butyllithium in a suitable aprotic solvent.

Materials:

tert-butanol

n-butyllithium in hexanes

Anhydrous tetrahydrofuran (THF)

Inert gas (Argon or Nitrogen)

Schlenk line apparatus
Procedure:

o Under an inert atmosphere, a solution of tert-butanol in anhydrous THF is prepared in a
Schlenk flask equipped with a magnetic stir bar.

e The flask is cooled in an ice bath.
e A solution of n-butyllithium in hexanes is added dropwise to the stirred tert-butanol solution.

e The reaction mixture is allowed to warm to room temperature and stirred for a specified
period to ensure complete reaction.

e The resulting solution of lithium tert-butoxide can be used directly or the solvent can be
removed under vacuum to yield the solid powder.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b106776?utm_src=pdf-body
https://www.benchchem.com/product/b106776?utm_src=pdf-body
https://www.benchchem.com/product/b106776?utm_src=pdf-body
https://www.benchchem.com/product/b106776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Determination of Melting Point

The melting point of the air-sensitive lithium tert-butoxide powder is determined using a
sealed capillary method.

Materials:

Lithium tert-butoxide powder

Glass capillary tubes

Glovebox with an inert atmosphere

Melting point apparatus

Procedure:

Inside a glovebox, a small amount of the dry lithium tert-butoxide powder is loaded into a
glass capillary tube.

e The open end of the capillary tube is sealed using a flame or a suitable sealant to prevent
exposure to the atmosphere.

e The sealed capillary is then taken out of the glovebox and placed in a melting point
apparatus.

e The sample is heated at a controlled rate, and the temperature range over which the solid
melts is observed and recorded. A rapid initial heating can be used to determine an
approximate melting range, followed by a slower, more precise measurement.

Determination of Density

The bulk density of lithium tert-butoxide powder can be determined by measuring the mass of
a known volume of the powder in an inert atmosphere.

Materials:

e Lithium tert-butoxide powder
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e Graduated cylinder of a known volume

» Balance

o Glovebox with an inert atmosphere

Procedure:

« Inside a glovebox, a graduated cylinder of a known volume is tared on a balance.

¢ The lithium tert-butoxide powder is carefully added to the graduated cylinder up to a
specific volume mark.

e The mass of the powder is recorded.
e The bulk density is calculated by dividing the mass of the powder by the occupied volume.

Visualizations

The following diagrams illustrate key processes related to lithium tert-butoxide.
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Caption: Workflow for the synthesis of lithium tert-butoxide.
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Caption: Experimental workflow for melting point determination.

Safety and Handling

Lithium tert-butoxide is a flammable solid that reacts violently with water.[2] It is also
corrosive and can cause severe skin and eye damage. All handling of the powder should be
conducted in a well-ventilated area, preferably within a glovebox under an inert atmosphere, by
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personnel trained in handling air-sensitive reagents. Appropriate personal protective
equipment, including flame-retardant lab coats, safety goggles, and gloves, must be worn.

Conclusion

This technical guide provides a comprehensive summary of the key physical properties of
lithium tert-butoxide powder. The tabulated data, detailed experimental protocols, and visual
workflows are intended to assist researchers and professionals in the safe and effective use of
this important chemical reagent. The inherent reactivity of lithium tert-butoxide necessitates
careful handling and adherence to appropriate safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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